N-(2-methoxybenzyl)-2-((5-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-2-[(5-methyl-2-oxo-1H-pyrimidin-6-yl)sulfanyl]acetamide
• InChI: InChI=1S/C15H17N3O3S/c1-10-7-17-15(20)18-14(10)22-9-13(19)16-8-11-5-3-4-6-12(11)21-2/h3-7H,8-9H2,1-2H3,(H,16,19)(H,17,18,20)
• InChI Key: YCMPGZQVRGEVOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC(=O)N=C1)SCC(=O)NCC2=CC=CC=C2OC
• Molecular Formula: C15H17N3O3S
• Molecular Weight: 319.4 g/mol

Description

N-(2-methoxybenzyl)-2-((5-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)thio)acetamide, also known as MDP-2-P, is a chemical compound with potential therapeutic applications. It belongs to the class of thioacetamide derivatives and has been studied extensively for its biological properties.

Mechanism of Action

The exact mechanism of action of N-(2-methoxybenzyl)-2-((5-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)thio)acetamide is not fully understood. However, it is believed to act by inhibiting the activity of enzymes involved in the synthesis of DNA and RNA, which are essential for cell growth and division. This leads to the death of cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to increase the levels of reactive oxygen species, which can lead to oxidative stress and cell death. It also affects the expression of genes involved in cell cycle regulation and apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-methoxybenzyl)-2-((5-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)thio)acetamide is its potential as a selective anticancer agent, as it has been found to have minimal toxicity towards normal cells. However, its low solubility and stability can make it difficult to work with in lab experiments.

Future Directions

There are a number of potential future directions for research on N-(2-methoxybenzyl)-2-((5-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)thio)acetamide. One area of interest is in developing more effective methods for synthesizing the compound, as well as improving its solubility and stability. In addition, further studies are needed to fully understand its mechanism of action and potential therapeutic applications. Finally, research is needed to determine its safety and efficacy in preclinical and clinical trials.

Synthesis Methods

N-(2-methoxybenzyl)-2-((5-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)thio)acetamide can be synthesized through a multi-step process involving the condensation of 2-methoxybenzaldehyde with thioacetamide, followed by cyclization and oxidation. The final product is obtained through a reaction with methyl ethyl ketone.

Scientific Research Applications

N-(2-methoxybenzyl)-2-((5-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)thio)acetamide has been studied for its potential as an anticancer agent. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, it has been found to inhibit the growth of tumor cells and reduce their invasiveness.